Cas no 1212-48-2 (Bendazol hydrochloride)

• Product Name: Bendazol hydrochloride
• CAS No: 1212-48-2
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• MDL: MFCD00443659
• CID: 117524
• PubChem ID: 253660316
• Update Time: 2025-05-23

Bendazol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-1H-benzo[d]imidazole hydrochloride
• 2-Benzylbenzimidazole Hydrochloride
• 1H-Benzimidazole,2-(phenylmethyl)-, hydrochloride (1:1)
• 2-benzyl-1H-benzimidazole monohydrochloride
• 2-benzyl-1H-benzimidazole,hydrochloride
• 2-benzimidazole hydrochloride
• 2-benzyl-1h-benzimidazole hydrochloride(1:1)
• Bendazol HCl
• Bendazol hydrochloride
• Dibazolum
• Dibasole
• Dibazol hydrochloride
• Dibazole hydrochloride
• 2-(Phenylmethyl)-1H-benzimidazole hydrochloride
• ME751TL810
• 2-benzyl-1H-benzimidazolemonohydrochloride
• C14H13ClN2
• ARONIS24559
• BBC/731
• SBB037847
• 2-benzyl-1H-benzimidaz
• 2-benzyl-1H-benzimidazole;hydrochloride
• AKOS015909256
• NS00080798
• D89068
• 2-benzyl-1H-1,3-benzodiazole hydrochloride
• Q27283951
• UNII-ME751TL810
• 2-benzyl-1H-benzimidazole hydrochloride
• 1212-48-2
• BENDAZOL HYDROCHLORIDE [MI]
• AS-65840
• EINECS 214-921-2
• DTXSID30153179
• BAA21248
• 2-Benzyl-1H-benzo[d]imidazolehydrochloride
• B4341
• A909630
• 1H-BENZIMIDAZOLE, 2-(PHENYLMETHYL)-, HYDROCHLORIDE (1:1)
• 2-(phenylmethyl)-1H-Benzimidazole hydrochloride (1:1)
• MFCD00443659
• CS-0137965
• SCHEMBL15015931
• 2-BENZYL-1H-BENZOIMIDAZOLE, HYDROCHLORIDE
• BENDAZOL HYDROCHLORIDE [WHO-DD]
• DTXCID3075670
• CJTQARUHALKPGG-UHFFFAOYSA-N

• MDL： MFCD00443659
• Inchi： 1S/C14H12N2.ClH/c1-2-6-11(7-3-1)10-14-15-12-8-4-5-9-13(12)16-14;/h1-9H,10H2,(H,15,16);1H
• InChI Key： CJTQARUHALKPGG-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2N=C1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.07700
• Monoisotopic Mass: 244.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• Melting Point: 172-175 ºC
• Boiling Point: 453.5°C at 760 mmHg
• Flash Point: 252.1°C
• PSA: 28.68000
• LogP: 3.95570

Bendazol hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Bendazol hydrochloride

Bendazol Hydrochloride: A Comprehensive Overview

Bendazol hydrochloride, also known by its CAS number 1212-48-2, is a compound that has garnered significant attention in the fields of pharmacology and chemistry. This compound is a derivative of bendazole, which has been extensively studied for its potential therapeutic applications. The hydrochloride form of bendazole is particularly notable for its stability and bioavailability, making it a preferred choice in various research and clinical settings.

The chemical structure of bendazol hydrochloride consists of a benzene ring fused with a diazole ring, specifically a 1,2,4-triazole moiety. This structure contributes to its unique pharmacokinetic properties, including efficient absorption and distribution within the body. Recent studies have highlighted the compound's ability to modulate key cellular pathways, making it a promising candidate for the treatment of various diseases.

One of the most significant areas of research involving bendazol hydrochloride is its potential as an antiparasitic agent. Studies have demonstrated its efficacy against a wide range of parasites, including those responsible for neglected tropical diseases. The compound's mechanism of action involves interference with parasite metabolism, leading to their demise. This has positioned bendazol hydrochloride as a potential alternative to current antiparasitic drugs, which often face challenges related to resistance and toxicity.

In addition to its antiparasitic properties, bendazol hydrochloride has shown promise in oncology research. Preclinical studies have indicated that the compound may inhibit the growth of cancer cells by targeting specific oncogenic pathways. This dual functionality underscores the versatility of bendazol hydrochloride as a multifaceted therapeutic agent.

The latest research on bendazol hydrochloride has also explored its potential in neurodegenerative diseases. Studies suggest that the compound may exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings have opened new avenues for investigating its role in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of bendazol hydrochloride have been optimized through advanced chemical techniques. Researchers have developed efficient synthetic routes that ensure high purity and scalability, which are critical for large-scale production. The compound's stability under various storage conditions further enhances its suitability for pharmaceutical applications.

In terms of safety, preclinical toxicological studies have demonstrated that bendazol hydrochloride exhibits a favorable safety profile at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for adverse reactions in humans.

The future prospects for bendazol hydrochloride are bright, with ongoing clinical trials exploring its efficacy in treating various indications. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into a marketable drug.